Cas no 832110-64-2 (Benzene, 1-(1-cyclohexen-1-yl)-3-(trifluoromethoxy)-)

• Product name: Benzene, 1-(1-cyclohexen-1-yl)-3-(trifluoromethoxy)-
• CAS No: 832110-64-2
• MF: C₁₃H₁₃F₃O
• MW: 242.236934423447
• CID: 676313
• PubChem ID: 71416059

Benzene, 1-(1-cyclohexen-1-yl)-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-cyclohexen-1-yl)-3-(trifluoromethoxy)-
• 1-(cyclohexen-1-yl)-3-(trifluoromethoxy)benzene
• DTXSID10835461
• 3'-(Trifluoromethoxy)-2,3,4,5-tetrahydro-1,1'-biphenyl
• 832110-64-2

• Inchi： InChI=1S/C13H13F3O/c14-13(15,16)17-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h4-5,7-9H,1-3,6H2
• InChI Key： ARGMDPOEGOOKBS-UHFFFAOYSA-N
• SMILES： C1CCC(=CC1)C2=CC(=CC=C2)OC(F)(F)F

Computed Properties

• Exact Mass: 242.09184952g/mol
• Monoisotopic Mass: 242.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų